Cas no 2641575-90-6 (1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine])

• Product Name: 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine]
• CAS No: 2641575-90-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6577600
• PubChem ID: 156320326
• Update Time: 2025-06-25

1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] Chemical and Physical Properties

Names and Identifiers

• EN300-7353958
• 2641575-90-6
• SCHEMBL23304985
• 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine]

• Inchi： 1S/C11H14N2O/c1-3-11(8-13-4-1)10-6-12-5-2-9(10)7-14-11/h2,5-6,13H,1,3-4,7-8H2
• InChI Key： FQAZSZMUQRBWLI-UHFFFAOYSA-N
• SMILES： O1CC2C=CN=CC=2C21CNCCC2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine]

1H-Spiro[furo[3,4-c]pyridine-3,3'-piperidine]: A Comprehensive Overview

The compound with CAS No. 2641575-90-6, known as 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine], is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This spiro compound combines a pyridine ring fused with a furan moiety and a piperidine ring, creating a unique structural arrangement that offers intriguing opportunities for both academic research and industrial applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Spiro compounds are characterized by the presence of two rings connected by a single atom, which in this case is the nitrogen atom shared between the pyridine and piperidine rings. This structural feature not only imparts stability to the molecule but also enhances its ability to interact with biological targets. The furo[3,4-c]pyridine system is particularly notable for its aromaticity and electron-withdrawing properties, which can influence the compound's reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] through various methodologies. One prominent approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique reactivity of precursor molecules to form the spiro structure under controlled conditions. Additionally, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, further enhancing the scalability of this approach.

The pharmacological properties of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Nature Communications* revealed that this compound exhibits potent anti-proliferative activity against several cancer cell lines by targeting key enzymes involved in cell cycle regulation. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

In addition to its therapeutic potential, 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] has also found applications in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Researchers have explored its potential as an active layer material in organic photovoltaic devices (OPVs), where it has shown remarkable performance in terms of charge transport properties. Recent breakthroughs in this area have further solidified its position as a versatile building block for advanced materials.

The development of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] has been driven by its unique combination of structural features and functional properties. Its spiro arrangement not only enhances molecular stability but also provides a platform for further functionalization. By modifying substituents on the pyridine or piperidine rings, chemists can tailor the compound's properties to suit specific applications. For example, introducing electron-donating groups has been shown to improve its solubility and bioavailability, while electron-withdrawing groups can enhance its electronic properties for use in materials science.

Looking ahead, the future of 1H-spiro[furo[3,4-c]pyridine-3,3'-piperidine] seems promising as researchers continue to uncover new applications and optimize its properties. Collaborative efforts between academia and industry are expected to accelerate its translation into real-world applications. With ongoing advancements in synthetic methods and computational modeling techniques, this compound is poised to play a pivotal role in shaping the future of drug discovery and materials science.